O-2093
O-2093
O-2093 is an inhibitor of anandamide uptake.
Inhibitor of anandamide uptake (IC50 = 17.3 μM) with little or no activity at CB1, CB2, TRPV1 and FAAH. Intravenous administration inhibits limb spasticity in mice with chronic relapsing experimental allergic encephalomyelitis (CREAE).
Inhibitor of anandamide uptake (IC50 = 17.3 μM) with little or no activity at CB1, CB2, TRPV1 and FAAH. Intravenous administration inhibits limb spasticity in mice with chronic relapsing experimental allergic encephalomyelitis (CREAE).
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0004360
InChI:
InChI=1S/C34H43Cl2NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-34(40)37(26-28-20-22-32(38)30(35)24-28)27-29-21-23-33(39)31(36)25-29/h6-7,9-10,12-13,15-16,20-25,38-39H,2-5,8,11,14,17-19,26-27H2,1H3/b7-6-,10-9-,13-12-,16-15-
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)N(CC1=CC(=C(C=C1)O)Cl)CC2=CC(=C(C=C2)O)Cl
Molecular Formula:
C34H43Cl2NO3
Molecular Weight:
584.6 g/mol
O-2093
CAS No.:
Cat. No.: VC0004360
Molecular Formula: C34H43Cl2NO3
Molecular Weight: 584.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | O-2093 is an inhibitor of anandamide uptake. Inhibitor of anandamide uptake (IC50 = 17.3 μM) with little or no activity at CB1, CB2, TRPV1 and FAAH. Intravenous administration inhibits limb spasticity in mice with chronic relapsing experimental allergic encephalomyelitis (CREAE). |
|---|---|
| Molecular Formula | C34H43Cl2NO3 |
| Molecular Weight | 584.6 g/mol |
| IUPAC Name | (5Z,8Z,11Z,14Z)-N,N-bis[(3-chloro-4-hydroxyphenyl)methyl]icosa-5,8,11,14-tetraenamide |
| Standard InChI | InChI=1S/C34H43Cl2NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-34(40)37(26-28-20-22-32(38)30(35)24-28)27-29-21-23-33(39)31(36)25-29/h6-7,9-10,12-13,15-16,20-25,38-39H,2-5,8,11,14,17-19,26-27H2,1H3/b7-6-,10-9-,13-12-,16-15- |
| Standard InChI Key | XRJQDZXKLCOTGV-DOFZRALJSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)N(CC1=CC(=C(C=C1)O)Cl)CC2=CC(=C(C=C2)O)Cl |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)N(CC1=CC(=C(C=C1)O)Cl)CC2=CC(=C(C=C2)O)Cl |
| Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)N(CC1=CC(=C(C=C1)O)Cl)CC2=CC(=C(C=C2)O)Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator